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Introduction

Solvent extraction is a pivotal hydrometallurgical technique for the selective recovery and
purification of precious metals, including gold. Among the various extractants, high molecular
weight amines, such as tridecylamine and its analogs (e.g., tri-n-octylamine), have
demonstrated significant efficacy in extracting gold from acidic chloride and alkaline cyanide
leach solutions. This document provides detailed application notes and experimental protocols
for the use of tridecylamine and similar tertiary amines in the solvent extraction of gold,
targeting professionals in research and development.

The primary mechanism for gold extraction from acidic chloride media using tertiary amines
involves the formation of an ion-pair. In a hydrochloric acid solution, gold typically exists as the
tetrachloroaurate(lll) anion, [AuCls]~. The tertiary amine (R3N), in the presence of HCI, is
protonated to form an alkylammonium cation (RsNH*). This cation then forms an ion-pair with
the tetrachloroaurate anion, which is soluble in the organic phase.

Reaction: RsN(org) + H*(aq) + [AuCls]~(aq) = --INVALID-LINK--

From alkaline cyanide solutions, the mechanism is similar, involving the extraction of the
dicyanoaurate(l) anion, [Au(CN)z]~. The amine extractant, often with the aid of a modifier,
facilitates the transfer of this anionic gold complex into the organic phase.
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Data Presentation

The following tables summarize quantitative data on the solvent extraction of gold using

tridecylamine analogs under various experimental conditions.

Table 1: Gold Extraction Efficiency with A327H*CI~ lonic Liquid (a mixture of tri-octyl and tri-

decyl amines) in Toluene

lonic Liquid Conc.

M) HCI Conc. (M) Temperature (°C) Gold Extraction (%)
53x 1073 4 20 ~93
53x1073 4 30 ~90
5.3x10°3 4 40 ~87
53x1073 4 50 ~84
21x10* 2 20 >90
1.0x 1073 6 20 >95
Data synthesized from studies on A327H*CI~ ionic liquid.[1][2]
Table 2: Stripping of Gold from Loaded Organic Phase
L Stripping Agent Loaded Organic Stripping
Stripping Agent . .
Conc. (M) Phase Efficiency (%)

Sodium Thiocyanate
(NaSCN)

0.75 (+ 0.25 M LiCl)

A327H*AuCla~ in

Toluene

High (Isotherm shows

effective stripping)

Ammonium Hydroxide

Tributyl Phosphate

1 ) Quantitative

(NH4OH) with Au(lll)

Thiourea in HCI 0.1 TOA with Au(lIl) Effective

Sodium Sulfite ] Dibutyl Carbitol with Kinetically dependent,
Variable

(Na2S0s)

Au(l)

effective
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Data compiled from various amine-based and solvating extractant systems.[1][3][4][5]

Experimental Protocols

Protocol 1: Solvent Extraction of Gold(lll) from
Hydrochloric Acid Solution

Objective: To extract gold(lll) from an acidic chloride solution using a tertiary amine-based
organic phase.

Materials:

Aqueous feed solution: Gold(ll) dissolved in hydrochloric acid (e.g., 1-6 M HCI).

Organic phase: 0.01 - 0.1 M Tridecylamine (or a similar tertiary amine like Alamine
336/A327) dissolved in a suitable diluent (e.g., kerosene, toluene, or xylene).

Separatory funnels or mixer-settlers.

pH meter.

Shaker or magnetic stirrer.

Analytical equipment for gold determination (e.g., AAS, ICP-OES).
Procedure:

o Preparation of Organic Phase: Prepare the desired volume of the organic phase by
dissolving the tertiary amine in the chosen diluent to the target concentration.

» Phase Contacting:

o Measure equal volumes of the aqueous feed solution and the organic phase (e.g., 50 mL
of each for a phase ratio of 1:1).

o Combine the two phases in a separatory funnel.

e Equilibration:
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o Shake the separatory funnel vigorously for a predetermined time (e.g., 5-15 minutes) to
ensure thorough mixing and allow the extraction equilibrium to be reached.[2]

o Alternatively, use a mixer-settler for continuous operations.

e Phase Separation:

o Allow the phases to separate completely. The organic phase, being less dense, will
typically be the upper layer.

o Carefully separate the two phases. The aqueous phase is now the raffinate.
e Analysis:
o Take samples from the initial aqueous feed and the raffinate.
o Analyze the gold concentration in both samples to determine the extraction efficiency.

o Extraction Efficiency (%) = [(C_initial - C_raffinate) / C_initial] * 100, where C is the
concentration of gold.

Protocol 2: Stripping of Gold from the Loaded Organic
Phase

Objective: To recover the extracted gold from the loaded organic phase into a new aqueous
solution.

Materials:
o Loaded organic phase from Protocol 1.

 Stripping solution: An aqueous solution capable of reversing the extraction equilibrium.
Common options include:

o Sodium thiocyanate (NaSCN) solution (e.g., 0.5 - 1.0 M).[1]

o Ammonium hydroxide (NH4OH) solution (e.g., 1 M).[5]
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o Acidic thiourea solution.[4]

o Separatory funnels or mixer-settlers.
» Shaker or magnetic stirrer.
e Analytical equipment for gold determination.

Procedure:

Phase Contacting:

o Combine the loaded organic phase with the chosen stripping solution in a separatory
funnel. The phase ratio (Organic:Aqueous) can be varied (e.g., 1.1, 2:1, 1:2) to achieve
the desired concentration of gold in the strip liquor.

Equilibration:

o Shake the mixture for a sufficient time (e.g., 10-30 minutes) to allow for the transfer of gold
from the organic to the aqueous phase.

Phase Separation:
o Allow the phases to separate.

o Collect the aqueous stripping solution, which is now rich in gold. The organic phase is now
"stripped" and can potentially be recycled for further extraction.

Analysis:

o Analyze the gold concentration in the loaded organic phase and the aqueous stripping
solution to determine the stripping efficiency.

o Stripping Efficiency (%) = (C_strip * V_strip) / (C_loaded_org * V_loaded_org) * 100,
where C is the concentration and V is the volume.

Visualizations
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Caption: Workflow for gold recovery using solvent extraction.
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Caption: lon-pair formation in gold extraction with tridecylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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